Cas no 2055683-33-3 (3-Pyridinamine, 2-butyl-6-(4-methylphenyl)-N-phenyl-)

• Product Name: 3-Pyridinamine, 2-butyl-6-(4-methylphenyl)-N-phenyl-
• CAS No: 2055683-33-3
• MF: C₂₂H₂₄N₂
• MW: 316.439365386963
• MDL: MFCD31720488
• CID: 5192681
• Update Time: 2026-03-05

3-Pyridinamine, 2-butyl-6-(4-methylphenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2-butyl-6-(4-methylphenyl)-N-phenyl-

• MDL： MFCD31720488
• Inchi： 1S/C22H24N2/c1-3-4-10-21-22(23-19-8-6-5-7-9-19)16-15-20(24-21)18-13-11-17(2)12-14-18/h5-9,11-16,23H,3-4,10H2,1-2H3
• InChI Key： PQJZWKXBFJCMNJ-UHFFFAOYSA-N
• SMILES： C1(CCCC)=NC(C2=CC=C(C)C=C2)=CC=C1NC1=CC=CC=C1

Additional information on 3-Pyridinamine, 2-butyl-6-(4-methylphenyl)-N-phenyl-

Exploring the Properties and Applications of 3-Pyridinamine, 2-butyl-6-(4-methylphenyl)-N-phenyl- (CAS No. 2055683-33-3)

The compound 3-Pyridinamine, 2-butyl-6-(4-methylphenyl)-N-phenyl- (CAS No. 2055683-33-3) is a specialized organic molecule that has garnered attention in both academic and industrial research. Its unique structure, featuring a pyridine core substituted with butyl, methylphenyl, and phenylamine groups, makes it a versatile intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science.

One of the key features of 2-butyl-6-(4-methylphenyl)-N-phenyl-3-pyridinamine is its role as a building block in the synthesis of more complex molecules. The presence of both aromatic and aliphatic substituents allows for diverse chemical modifications, making it valuable for drug discovery and development. In recent years, the demand for such intermediates has surged, driven by the growing need for novel therapeutic agents and functional materials.

From a chemical perspective, CAS 2055683-33-3 exhibits notable stability under standard conditions, which is crucial for its handling and storage. Its molecular weight and solubility profile make it suitable for various reaction conditions, including those involving polar and non-polar solvents. This adaptability has led to its use in cross-coupling reactions, a popular topic in modern organic chemistry, as researchers seek efficient methods to construct complex molecular architectures.

The applications of 3-Pyridinamine, 2-butyl-6-(4-methylphenyl)-N-phenyl- extend beyond the laboratory. In the pharmaceutical industry, derivatives of this compound are being explored for their potential biological activities. For instance, pyridine-based molecules are often investigated for their interactions with enzymes and receptors, a hot topic in drug design. Additionally, its structural motifs are relevant in the development of agrochemicals, where researchers aim to create more effective and environmentally friendly crop protection agents.

Market trends indicate a rising interest in CAS No. 2055683-33-3, particularly in regions with strong pharmaceutical and chemical manufacturing sectors. Suppliers and distributors are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial clients. The compound's relevance is further highlighted by its inclusion in patent applications, where inventors leverage its unique properties to develop innovative products.

For those working in synthetic chemistry, understanding the reactivity of 2-butyl-6-(4-methylphenyl)-N-phenyl-3-pyridinamine is essential. Its electron-rich pyridine ring can participate in various electrophilic and nucleophilic reactions, offering multiple pathways for functionalization. This characteristic aligns with current research trends focused on sustainable and atom-economical synthetic methods, a frequently searched topic among chemists.

In material science, the compound's aromatic system and potential for polymerization make it a candidate for developing advanced materials. Researchers are exploring its use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells, areas that attract significant attention due to the global push for renewable energy solutions. The ability to fine-tune its electronic properties through structural modifications is a key advantage in these applications.

Quality control and analytical characterization of 3-Pyridinamine, 2-butyl-6-(4-methylphenyl)-N-phenyl- are critical for ensuring its performance in various applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are commonly employed to verify its purity and identity. These methods are frequently discussed in online forums and scientific communities, reflecting their importance in chemical research.

Looking ahead, the future of CAS 2055683-33-3 appears promising, with ongoing studies exploring new synthetic routes and applications. Its compatibility with green chemistry principles, such as the use of non-toxic solvents and catalysts, positions it well in the evolving landscape of sustainable chemistry. As industries continue to prioritize innovation and efficiency, compounds like 2-butyl-6-(4-methylphenyl)-N-phenyl-3-pyridinamine will remain at the forefront of scientific and industrial advancements.